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Compound of Interest

Compound Name: Boc-D-Ser-OBzl

CAS No.: 141527-78-8

Cat. No.: B558446

Get Quote

In the landscape of peptide synthesis and pharmaceutical research, N-α-(tert-Butoxycarbonyl)-

O-benzyl-D-serine (Boc-D-Ser-OBzl) is a valuable D-amino acid derivative.[1] Its dual-

protected structure, with a Boc group on the amine and a benzyl ester on the carboxylic acid,

makes it a stable and versatile building block for creating complex peptides and novel

therapeutics.[2][3] While this compound is a cornerstone in many synthetic workflows, a

comprehensive understanding of its safety profile is paramount.

This guide moves beyond a simple recitation of Material Safety Data Sheet (MSDS) sections. It

is designed to provide senior researchers and drug development professionals with a nuanced

understanding of the "why" behind the safety protocols. We will dissect the available data,

contextualize the information within a modern laboratory setting, and provide actionable, field-

proven insights to ensure both personal safety and experimental integrity.

Chemical Identification and Core Properties
A precise understanding of a compound's identity is the foundation of safety. Misidentification

can lead to the misapplication of safety protocols.
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Synonyms: Boc-D-serine benzyl ester, N-tert-Butoxycarbonyl-D-serine benzyl ester, (R)-benzyl

2-(tert-butoxycarbonylamino)-3-hydroxypropanoate.[1][4] CAS Number: 141527-78-8.[1][5]

Molecular Formula: C₁₅H₂₁NO₅.[1][6] Molecular Weight: 295.33 g/mol .[6][7]

This compound is typically supplied as a white to off-white crystalline powder or solid.[1][2] Its

structure facilitates its use in synthetic chemistry, but also dictates its physical properties and

reactivity, which are central to its safe handling.

Hazard Identification: A Case of "Non-Hazardous"
Classification
Several authoritative suppliers classify Boc-D-Ser-OBzl as not hazardous under the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200) and Regulation (EC) No.

1272/2008.[5][8] This classification is a critical piece of data, but it requires expert

interpretation.

Why "Non-Hazardous"? This classification is based on available data, which suggests the

substance does not meet the specific criteria for acute toxicity, skin corrosion/irritation, serious

eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity,

reproductive toxicity, specific target organ toxicity, or aspiration hazard at the concentrations

tested.[8]

An Experienced Perspective: The "non-hazardous" label should not be misconstrued as "zero

risk." For researchers, the primary concerns are:

Mechanical Irritation: Like any fine powder, it can cause transient irritation to the eyes and

respiratory tract upon inhalation of dust.

Cross-Contamination: Uncontrolled handling can introduce the material into other

experiments or the wider lab environment.

Long-Term Exposure: The absence of long-term toxicological data necessitates a cautious

approach. For novel or specialized amino acid derivatives, comprehensive toxicological

profiles are often not available.
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Therefore, the principle of ALARA (As Low As Reasonably Achievable) exposure should always

be applied. Standard laboratory hygiene and personal protective equipment are non-

negotiable.

Physicochemical Data and Storage Protocols
The physical properties of Boc-D-Ser-OBzl dictate its appropriate handling and storage. This

data is crucial for designing experiments and maintaining the compound's stability and purity.

Property Value Source(s)

Appearance White to off-white powder/solid [1][2][4]

Melting Point 66 - 70 °C [1][4][5]

Solubility

Soluble in organic solvents like

dichloromethane and DMF;

less soluble in water.

[2]

Storage Temperature
0 - 8 °C, under inert gas

(nitrogen or argon).
[1][4]

Stability

Stable under recommended

storage conditions. Protect

from moisture.

[5]

Causality in Storage Choice: The recommended storage at 0-8°C in a dry, inert atmosphere is

not arbitrary. It is a preventative measure against potential degradation pathways. Amino acid

derivatives can be susceptible to hydrolysis (from moisture) and slow oxidation over time,

especially at ambient temperatures. Storing it cold and dry preserves its purity (often ≥99% by

HPLC), which is critical for reproducible results in sensitive applications like peptide synthesis.

[1]

Exposure Controls and Personal Protection: A Self-
Validating System
A robust safety protocol is a self-validating system where engineering controls and personal

protective equipment (PPE) work in concert to minimize exposure. While the substance is not
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classified as hazardous, these measures are mandated by Good Laboratory Practice (GLP).

Engineering Controls
Ventilation: Always handle the solid powder in a well-ventilated area. For weighing or

operations that may generate dust, a chemical fume hood or an enclosure with appropriate

exhaust ventilation is recommended to prevent inhalation.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or glasses that conform to NIOSH (US)

or EN 166 (EU) standards.[5] This protects against accidental splashes or aerosolized

powder.

Skin Protection:

Gloves: Handle with nitrile or latex gloves. Always inspect gloves before use and use a

proper removal technique (without touching the glove's outer surface) to avoid skin

contact. Dispose of contaminated gloves after use.

Lab Coat: A standard lab coat is required. For tasks with a higher risk of spillage, a

chemically resistant apron may be considered.

Respiratory Protection: Under normal conditions of use where dust is not generated,

respiratory protection is not required.[5] If dust is generated, a NIOSH-approved N95 (US) or

type P1 (EN 143) dust mask should be used.[9]

The following diagram illustrates the hierarchy of controls, a fundamental concept in

occupational safety.
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Caption: Hierarchy of safety controls for handling Boc-D-Ser-OBzl.

First-Aid and Emergency Response Protocols
In the event of an exposure, a clear, pre-defined response plan is critical. The following

protocols are based on standard chemical first-aid procedures.[10][11]

Step-by-Step First-Aid Measures
Inhalation: If dust is inhaled, move the person into fresh air. If breathing is difficult or stops,

provide artificial respiration and seek immediate medical attention.[5]
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Skin Contact: Remove any contaminated clothing. Immediately wash the affected skin with

soap and plenty of water for at least 15 minutes.[5] If irritation occurs, seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][8] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and drink plenty of water.[5] Seek medical attention if

symptoms occur.

The workflow below outlines the immediate response to a skin or eye exposure event in the

laboratory.
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Decontamination
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Remove contaminated clothing
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Caption: Emergency response workflow for skin or eye exposure.

Fire-Fighting and Accidental Release
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Firefighter Protection: For significant fires, wear a self-contained breathing apparatus

(SCBA).
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Accidental Release: Avoid dust formation. Sweep up the spilled solid material and place it in

a suitable, closed container for disposal. Ventilate the area and wash the spill site after

material pickup is complete.

Stability and Reactivity Profile
Understanding a compound's reactivity is key to preventing hazardous situations and ensuring

the material's integrity.

Reactivity: No specific reactivity hazards have been identified.

Chemical Stability: The compound is stable under the recommended storage conditions

(cool, dry, inert atmosphere).

Hazardous Reactions: No hazardous reactions have been reported under normal conditions

of use.

Conditions to Avoid: Avoid dust formation, excess heat, and exposure to moisture.[5]

Incompatible Materials: No specific incompatible materials are listed in most safety data

sheets, but as a general precaution, avoid strong oxidizing agents.

Toxicological and Ecological Information:
Addressing Data Gaps
For many specialized research chemicals, comprehensive toxicological and ecological data is

not available. The MSDS for Boc-D-Ser-OBzl reflects this reality, with many sections listed as

"No data available".[5]

Toxicological Information: No acute toxicity data (LD50/LC50), carcinogenicity, or

mutagenicity data is available. This lack of data reinforces the need to handle the compound

with care and prevent exposure, as the full toxicological profile is unknown.

Ecological Information: The compound is not expected to be hazardous to the environment.

[8] One source indicates that it contains no components considered to be persistent,

bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at
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levels of 0.1% or higher. However, as a standard practice, chemical waste should not be

released into the environment.

Disposal Considerations
All chemical waste must be handled in accordance with local, state, and federal regulations.

Product Disposal: Dispose of unused product by offering it to a licensed disposal company.

Do not dispose of it with regular laboratory trash.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.

Conclusion
The safe handling of Boc-D-Ser-OBzl is not defined by an extensive list of hazards, but rather

by a commitment to rigorous laboratory practice. Its classification as "non-hazardous" is a

reflection of available data, not an invitation to relax safety standards. For the research scientist

and drug development professional, safety is an integral component of experimental design. By

understanding the physicochemical properties of this compound and adhering to the principles

of exposure control outlined in this guide, researchers can confidently and safely utilize Boc-D-
Ser-OBzl to advance their scientific objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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Check Availability & Pricing
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